Cas no 67385-10-8 (Di-Boc-Cystamine)

• Product Name: Di-Boc-Cystamine
• CAS No: 67385-10-8
• MF: C₁₄H₂₈N₂O₄S₂
• MW: 352.513121604919
• MDL: MFCD01861323
• CID: 394919
• PubChem ID: 57647640
• Update Time: 2025-05-21

Di-Boc-Cystamine Chemical and Physical Properties

Names and Identifiers

• di-tert-Butyl (disulfanediylbis(ethane-2,1-diyl))dicarbamate
• 11-Oxa-5,6-dithia-2,9-diazatridecanoic acid, 12,12-dimethyl-10-oxo-,1,1-dimethylethyl ester
• Bis-Boc-Cystamine
• Di-tert-Butyl (disulfanediylbis-(ethane-2,1-diyl))dicarbamate
• tert-butyl N-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyldisulfanyl]ethyl]carbamate
• [2-(2-tert-butoxycarbonylamino-ethylsulfanyl)-thioethyl]carbamic acid tert-butyl ester
• bis[2-(t-butoxycarbonylamino)]ethyl disulfide
• N,N-di-(tert-butyloxycarbonyl)-cystamine
• tert-butyl 2,2'-disulfanediylbis(ethane-2,1-diyl)dicarbamate
• Di-Boc-cystamine
• N,N'-Bis-tert-butoxycarbonyl-cystamine
• CS-0204827
• SCHEMBL1082707
• MFCD01861323
• 2,2 inverted exclamation mark -Disulfanediylbis(N-Boc-ethanamine)
• AS-30261
• N, N'-di(tert-butoxycarbonyl)cystamine
• FT-0641121
• bis(t-butyloxycarbonylaminoethyl)disulfide
• di-Boc-cystamine, >=98.0% (TLC)
• 67385-10-8
• N,N'-di(tert-butoxycarbonyl)cystamine
• [2-(2-tert-Butoxycarbonylamino-ethyldisulfanyl)-ethyl]-carbamic acid tert-butyl ester
• AKOS016009778
• N,N'-bis(tert-butoxycarbonyl)cystamine
• tert-butyl 2-({2-[(tert-butoxycarbonyl)amino]ethyl}dithio)ethylcarbamate
• HBTMWZADMHBLMY-UHFFFAOYSA-N
• [2-(2-tert-butyoxycarbonylamino-ethyldisulfanyl)-ethyl]carbamic acid tert-butyl ester
• SY106912
• DTXSID00393924
• TERT-BUTYL N-[2-({2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL}DISULFANYL)ETHYL]CARBAMATE
• Di-Boc-Cystamine

• MDL： MFCD01861323
• Inchi： 1S/C14H28N2O4S2/c1-13(2,3)19-11(17)15-7-9-21-22-10-8-16-12(18)20-14(4,5)6/h7-10H2,1-6H3,(H,15,17)(H,16,18)
• InChI Key： HBTMWZADMHBLMY-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OC(C)(C)C)SCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 352.14900
• Monoisotopic Mass: 352.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.128
• Melting Point: 120-122 °C
• Boiling Point: 477.2°C at 760 mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.511
• PSA: 127.26000
• LogP: 4.19900

Di-Boc-Cystamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Di-Boc-Cystamine

Introduction to Di-Boc-Cystamine (CAS No. 67385-10-8)

Di-Boc-Cystamine (CAS No. 67385-10-8) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, also known as N,N'-Bis(tert-butoxycarbonyl)cystamine, is a protected form of cystamine, which is a disulfide-linked dipeptide derived from cysteine. The tert-butoxycarbonyl (Boc) protecting groups on the amino functionalities of cystamine make it particularly useful in synthetic chemistry, where controlled deprotection and subsequent functionalization are essential steps in the synthesis of complex molecules.

The chemical structure of Di-Boc-Cystamine consists of two Boc groups attached to the nitrogen atoms of the cystamine backbone. This structure provides stability and prevents premature reactivity, making it an ideal intermediate in the synthesis of peptides and other bioactive molecules. The compound is commonly used in the preparation of cysteine-containing peptides, which are crucial in various biological processes, including protein folding, redox signaling, and cellular signaling pathways.

Recent research has highlighted the importance of Di-Boc-Cystamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated the use of Di-Boc-Cystamine as a key intermediate in the synthesis of a new class of antiviral compounds. These compounds showed promising activity against several RNA viruses, including influenza and coronaviruses. The ability to precisely control the deprotection and functionalization steps using Di-Boc-Cystamine was crucial in achieving high yields and purity of the final products.

In addition to its applications in antiviral drug development, Di-Boc-Cystamine has also been utilized in the synthesis of prodrugs for cancer therapy. A 2021 study published in Chemical Communications reported the use of Di-Boc-Cystamine to create prodrugs that are selectively activated in tumor microenvironments. The disulfide bond in cystamine can be cleaved by glutathione, which is present at higher concentrations in cancer cells compared to normal cells. This selective activation mechanism enhances the therapeutic efficacy while reducing systemic toxicity.

The versatility of Di-Boc-Cystamine extends beyond its use as an intermediate in synthetic chemistry. It has also found applications in materials science, particularly in the development of smart materials and nanotechnology. A recent study published in Advanced Materials explored the use of Di-Boc-Cystamine-based polymers for creating stimuli-responsive hydrogels. These hydrogels can be designed to release drugs or other active agents in response to specific environmental cues, such as pH changes or temperature variations.

The stability and reactivity profile of Di-Boc-Cystamine make it an attractive choice for researchers working on complex chemical systems. Its ability to undergo controlled deprotection under mild conditions allows for precise manipulation during synthesis, ensuring high yields and purity of target compounds. Furthermore, the compound's solubility properties make it compatible with a wide range of solvents, facilitating its use in various synthetic protocols.

In conclusion, Di-Boc-Cystamine (CAS No. 67385-10-8) is a valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique chemical properties and versatility make it an essential tool for researchers aiming to develop novel therapeutic agents, smart materials, and advanced nanotechnologies. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.